2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide

• CAS No.: 1193387-56-2
• Molecular Formula: C12H14F3NO2S
• Molecular Weight: 293.31 g/mol
• IUPAC Name: 2-[3-ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide
• InChI: InChI=1S/C12H14F3NO2S/c1-2-17-10-5-8(6-11(16)19)3-4-9(10)18-7-12(13,14)15/h3-5H,2,6-7H2,1H3,(H2,16,19)
• InChI Key: GJNUJDOJMGRXDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CC(=S)N)OCC(F)(F)F

Description

2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide is a chemical compound with the molecular formula C12H14F3NO2S and a molecular weight of 293.3 g/mol . This compound is used primarily in proteomics research and has various applications in scientific studies .

Preparation Methods

The synthesis of 2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide involves several steps. One common synthetic route starts with the preparation of the intermediate 3-ethoxy-4-(2,2,2-trifluoroethoxy)benzaldehyde. This intermediate is then reacted with ethanethioamide under specific reaction conditions to yield the final product . Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including temperature control, solvent selection, and purification techniques .

Chemical Reactions Analysis

2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethanethioamide group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide has several scientific research applications:

Chemistry: It is used in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is utilized in proteomics research to study protein interactions and functions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide involves its interaction with specific molecular targets and pathways. The compound may bind to proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide can be compared with other similar compounds, such as:

Lansoprazole sulfide: This compound has a similar trifluoroethoxy group and is used in the treatment of gastric conditions.

Bis(2,2,2-trifluoroethoxy)methane: This compound also contains the trifluoroethoxy group and is used in various chemical applications.

The uniqueness of this compound lies in its specific structure and the presence of both ethoxy and ethanethioamide groups, which confer distinct chemical and biological properties .